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Compound of Interest

Compound Name: 2-Chloro-5-fluoropyridine

Cat. No.: B044960

Essential Safety and Handling Guide for 2-Chloro-5-
fluoropyridine

For Researchers, Scientists, and Drug Development Professionals
This guide provides immediate, essential safety and logistical information for handling 2-

Chloro-5-fluoropyridine, a key intermediate in pharmaceutical synthesis.[1] Adherence to
these procedures is critical for ensuring laboratory safety and operational integrity.

Physical and Chemical Properties

2-Chloro-5-fluoropyridine is a colorless to light yellow liquid with a distinct odor.[1] Itis a
flammable liquid and vapor.[2][3]

Property Value

Molecular Formula C5H3CIFN

Molecular Weight 131.54 g/mol

Boiling Point 147 °C[2]

Melting Point 19 °C[2][4]

Flash Point 42 °C (107.6 °F) - closed cup[2][4]
Density 1.297 g/mL at 25 °C[2]
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Hazard Identification and Classification

This substance is classified as hazardous.[5] It is crucial to understand the associated risks
before handling.

Hazard Classification GHS Code Signal Word
Flammable liquids (Categor

a ( gory H226 Danger
3)
Acute toxicity, oral (Categor

Y ( 9o H302 Warning
4)
Skin irritation (Category 2) H315 Warning
Serious eye damage

H318 Danger

(Category 1)
Specific target organ toxicity,
single exposure (Respiratory H335 Warning

tract irritation)

Source:[3][6]

Operational Plan: Step-by-Step Handling
Procedures
Engineering Controls and Ventilation

e Fume Hood: Always handle 2-Chloro-5-fluoropyridine inside a certified chemical fume
hood to minimize inhalation exposure.[7]

e Ventilation: Ensure adequate general laboratory ventilation.[5][8][9]

o Safety Equipment: An eyewash station and safety shower must be readily accessible and in
close proximity to the workstation.[5][7]

Personal Protective Equipment (PPE)

A comprehensive PPE regimen is mandatory.
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PPE Category

Specification

Rationale

Eye and Face Protection

Safety glasses with side
shields or chemical splash
goggles. A face shield is
recommended if there is a

splash hazard.

Protects against splashes that
can cause serious eye

damage.[9]

Hand Protection

Chemical-resistant gloves
(e.g., Nitrile, Neoprene).[10]
Gloves must be inspected for

integrity before each use.[38][9]

Prevents skin contact, which
can cause irritation and

toxicity.[2]

Body Protection

A flame-retardant lab coat or
chemical-resistant apron. For
larger quantities, a complete
chemical-resistant suit may be

necessary.[9]

Protects against skin contact
and contamination of personal

clothing.

Respiratory Protection

If engineering controls are
insufficient or during a spill,
use a NIOSH-approved
respirator with an appropriate

cartridge for organic vapors.[5]

[9]

Prevents respiratory tract

irritation from inhaling vapors.

[3]

Chemical Handling and Storage

e Grounding: Ground and bond containers and receiving equipment to prevent static

discharge, which can ignite flammable vapors.[2][5]

e Tools: Use non-sparking tools.[5][8]

o Storage: Store in a cool, dry, well-ventilated area away from heat, sparks, and open flames.
[5][8][9] Keep containers tightly closed.[2][5][8][9]

e Incompatible Materials: Avoid contact with strong oxidizing agents and strong acids.[5]
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Accidental Release Measures

o Small Spills: Absorb with inert, non-combustible material (e.g., sand, vermiculite) and place
in a sealed container for disposal.[11]

o Large Spills: Evacuate the area. Wear full protective equipment, including respiratory
protection. Contain the spill and prevent it from entering drains.[9]

« Ignition Sources: Remove all sources of ignition from the spill area.[3][9]

Disposal Plan: Step-by-Step Waste Management

Proper disposal is critical to prevent environmental contamination and ensure regulatory
compliance.

Waste Collection

o Containers: Collect waste 2-Chloro-5-fluoropyridine and contaminated materials in clearly
labeled, sealed, and compatible containers.

e Segregation: Do not mix with other waste streams unless explicitly permitted.

Disposal Method

o Licensed Disposal Company: All waste must be disposed of through a licensed chemical
waste disposal company.[12]

« Incineration: Controlled incineration with flue gas scrubbing is a suitable disposal method.[8]

e Environmental Precaution: Do not allow the chemical to enter drains or sewer systems.[8]

Contaminated Packaging

e Rinsing: Containers can be triple-rinsed with an appropriate solvent. The rinsate should be
collected as hazardous waste.

» Disposal: After proper decontamination, the packaging can be offered for recycling or
disposed of in a sanitary landfill.[8]
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Handling and Disposal Workflow

Workflow for Handling and Disposal of 2-Chloro-5-fluoropyridine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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